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Compound of Interest

Compound Name:
tert-Butyl 3-aminoindoline-1-

carboxylate

Cat. No.: B592243 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the available chemical and synthetic information for

tert-Butyl 3-aminoindoline-1-carboxylate. Extensive searches of scientific literature and

patent databases did not yield specific data on the intrinsic biological activity of this compound.

The information presented herein focuses on its role as a crucial synthetic intermediate in the

development of biologically active molecules.

Introduction
tert-Butyl 3-aminoindoline-1-carboxylate is a heterocyclic compound featuring an indoline

scaffold. The indoline structure, a bicyclic motif composed of a benzene ring fused to a five-

membered nitrogen-containing ring, is a privileged scaffold in medicinal chemistry, appearing in

numerous natural products and synthetic drugs. The presence of a tert-butoxycarbonyl (Boc)

protecting group on the indoline nitrogen and an amino group at the 3-position makes tert-
Butyl 3-aminoindoline-1-carboxylate a versatile and valuable building block for the synthesis

of a wide range of more complex molecules with diverse pharmacological activities. The tert-

butyl group contributes to its hydrophobic character, while the amino and carboxylate

functionalities are pivotal to its chemical reactivity.[1] It is often supplied as a hydrochloride salt

to improve its solubility in aqueous media.
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A summary of the key chemical and physical properties of tert-Butyl 3-aminoindoline-1-
carboxylate hydrochloride is presented in Table 1. This data is compiled from publicly available

chemical databases.

Property Value Source

Molecular Formula C₁₃H₁₉ClN₂O₂ PubChem

Molecular Weight 270.75 g/mol PubChem

IUPAC Name

tert-butyl 3-amino-2,3-

dihydroindole-1-

carboxylate;hydrochloride

PubChem

CAS Number 1220040-14-1 PubChem

Appearance Solid (form may vary) Chemical Suppliers

Solubility

Often supplied as a

hydrochloride salt to enhance

aqueous solubility.

[1]

Synthesis
The synthesis of tert-Butyl 3-aminoindoline-1-carboxylate typically involves a multi-step

process. While specific, detailed industrial protocols are proprietary, a general synthetic

approach can be outlined based on standard organic chemistry principles and information from

related syntheses. The process generally begins with a suitable indole or indoline precursor.

A potential synthetic workflow is illustrated below. This diagram represents a logical sequence

of reactions commonly employed in organic synthesis for the preparation of such compounds.
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General Synthetic Workflow

Indole or Substituted Indole

Boc Protection of Indole Nitrogen

 (Boc)₂O, Base 

Introduction of Amino Group at C3

 e.g., Nitration followed by Reduction 

tert-Butyl 3-aminoindoline-1-carboxylate

 Purification 

Click to download full resolution via product page

A generalized synthetic workflow for tert-Butyl 3-aminoindoline-1-carboxylate.

Role as a Synthetic Intermediate
The primary utility of tert-Butyl 3-aminoindoline-1-carboxylate lies in its role as a versatile

intermediate for the synthesis of more complex, biologically active molecules. The amino group

at the 3-position serves as a key handle for further functionalization, allowing for the

introduction of various substituents and the construction of diverse molecular architectures.

The general workflow for utilizing this intermediate in drug discovery is depicted below.
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Application in Drug Discovery

tert-Butyl 3-aminoindoline-1-carboxylate

Coupling with Bioactive Moieties (e.g., Amide bond formation, Reductive amination)

 R-COOH, Coupling agents or R-CHO, Reducing agents 

Optional Further Synthetic Modifications

Removal of Boc Group

 Acid (e.g., TFA) 

 Acid (e.g., TFA) 

Biologically Active Indoline Derivative

Click to download full resolution via product page

Workflow illustrating the use of the title compound as a synthetic intermediate.

Derivatives synthesized from this intermediate have been investigated for a range of

therapeutic applications, taking advantage of the diverse biological activities associated with

the indoline scaffold.

Biological Context of Indoline Derivatives
While tert-Butyl 3-aminoindoline-1-carboxylate itself does not have documented biological

activity, the indoline core is a component of many biologically active compounds. The synthetic

versatility of the title compound allows for its incorporation into molecules designed to target a
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variety of biological pathways. The types of biological activities reported for more complex

molecules derived from indoline scaffolds are broad and include, but are not limited to, antiviral,

antimicrobial, and anticancer properties. It is crucial to reiterate that these activities are

properties of the final, more complex derivatives and not of the intermediate itself.

Conclusion
tert-Butyl 3-aminoindoline-1-carboxylate is a key building block in modern medicinal

chemistry. Its value is derived from its utility as a versatile synthetic intermediate, enabling the

construction of diverse libraries of indoline-containing compounds for drug discovery programs.

Although no specific biological activity has been reported for this compound in the public

domain, its role in the synthesis of potentially therapeutic agents is well-established. Future

research may focus on further exploring the synthetic applications of this compound and the

biological activities of its novel derivatives. Researchers and drug development professionals

can leverage this intermediate to efficiently access complex molecular architectures for the

discovery of new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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